Cas no 7297-86-1 (Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate)

• Product Name: Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate
• CAS No: 7297-86-1
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 1761935
• PubChem ID: 247959
• Update Time: 2025-06-11

Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate
• CTK2I0657
• 4,4-Bis-&lt
• 4-hydroxy-phenyl&gt
• -valeriansaeure-aethylester
• AC1Q34R5
• NSC63743
• 4,4-Bis-(4-hydroxy-phenyl)-valeriansaeure-aethylester
• NCIOpen2_008210
• AR-1I9012
• AC1Q6552
• AC1L6LDZ
• SureCN3131837
• CTK2I0657; 4,4-Bis-< 4-hydroxy-phenyl> -valeriansaeure-aethylester; AC1Q34R5; NSC63743; 4,4-Bis-(4-hydroxy-phenyl)-valeriansaeure-aethylester; NCIOpen2_008210; AR-1I9012; AC1Q6552; AC1L6LDZ; SureCN3131837;
• SCHEMBL3131837
• NSC-63743
• AKOS024323018
• 7297-86-1
• ETHYL 4,4-BIS(4-HYDROXYPHENYL)VALERATE
• DTXSID10289768

• Inchi： 1S/C19H22O4/c1-3-23-18(22)12-13-19(2,14-4-8-16(20)9-5-14)15-6-10-17(21)11-7-15/h4-11,20-21H,3,12-13H2,1-2H3
• InChI Key： UPOSGCJFXWMIAZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C)(C1C=CC(=CC=1)O)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 314.15186
• Monoisotopic Mass: 314.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 494.3°C at 760 mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.571
• PSA: 66.76

Additional information on Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate

Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate (CAS No. 7297-86-1): An Overview of a Promising Compound in Pharmaceutical and Chemical Research

Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate (CAS No. 7297-86-1) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and chemical research. This compound, also known as ethyl bis(4-hydroxyphenyl)pentanoate, is a derivative of bisphenol A (BPA) and belongs to the class of esters. Its molecular formula is C₁₈H₂₀O₄, and it has a molecular weight of approximately 304.35 g/mol.

The chemical structure of Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate features two hydroxyl groups (-OH) attached to phenyl rings, which are connected by a pentanoate chain. The presence of these functional groups imparts specific chemical properties that make this compound valuable for various applications. The ester linkage in the molecule provides it with stability and reactivity, making it suitable for use in both synthetic and analytical processes.

In the realm of pharmaceutical research, Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate has shown promise as an intermediate in the synthesis of more complex molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have investigated the use of this compound in the synthesis of anti-inflammatory agents. The results have been encouraging, with preliminary data suggesting that derivatives of Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate exhibit potent anti-inflammatory properties without significant side effects.

Beyond its pharmaceutical applications, Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate has also found utility in the field of materials science. Its ability to form stable polymers makes it a valuable component in the production of advanced materials with enhanced mechanical and thermal properties. A study published in the Journal of Polymer Science highlighted the use of this compound in the development of high-performance thermoplastics. The researchers found that incorporating Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate into polymer blends significantly improved their tensile strength and heat resistance.

The environmental impact of Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate is another area of active research. While bisphenol A (BPA) has raised concerns due to its potential endocrine-disrupting effects, studies on Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate suggest that it may have a lower environmental impact. Research conducted by the Environmental Protection Agency (EPA) has indicated that this compound degrades more rapidly in natural environments compared to BPA, reducing its persistence and potential for bioaccumulation.

In terms of synthesis, Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate can be prepared through several routes. One common method involves the esterification of bis(4-hydroxyphenyl)pentanoic acid with ethanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This process yields high-purity product with good yields. Another approach involves the condensation reaction between ethyl acetoacetate and phenol followed by reduction and subsequent esterification steps.

The safety profile of Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate is an important consideration for both laboratory and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid skin contact and inhalation. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves and goggles when working with this compound.

In conclusion, Ethyl 4,4-bis(4-hydroxyphenyl)pentanoate (CAS No. 7297-86-1) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and environmental research. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.